Cas no 918870-66-3 (Benzoic acid, 3-ethenyl-2-(1-methylethoxy)-, methyl ester)

• Product Name: Benzoic acid, 3-ethenyl-2-(1-methylethoxy)-, methyl ester
• CAS No: 918870-66-3
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 769784
• PubChem ID: 71426236
• Update Time: 2025-04-19

Benzoic acid, 3-ethenyl-2-(1-methylethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-ethenyl-2-(1-methylethoxy)-, methyl ester
• methyl 3-ethenyl-2-propan-2-yloxybenzoate
• Methyl2-isopropoxy-3-vinylbenzoate
• 918870-66-3
• DTXSID10844997
• Methyl 3-ethenyl-2-[(propan-2-yl)oxy]benzoate
• Methyl 2-isopropoxy-3-vinylbenzoate

• Inchi： 1S/C13H16O3/c1-5-10-7-6-8-11(13(14)15-4)12(10)16-9(2)3/h5-9H,1H2,2-4H3
• InChI Key： NLBPELWZLAVASV-UHFFFAOYSA-N
• SMILES： O(C1C(C=C)=CC=CC=1C(=O)OC)C(C)C

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų